Using "N-oxo-3-pyridinecarboxamide" to study c-myc expression

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*N-oxo-3-pyridinecarboxamide*
Cat. No.:	*B7888545*

Get Quote

Application Note: Modulation of c-Myc Expression and Granulocytic Differentiation using **N-oxo-3-pyridinecarboxamide**

Introduction & Executive Summary

N-oxo-3-pyridinecarboxamide (commonly known as Nicotinamide N-oxide or Nicotinamide 1-oxide) is an oxidized metabolite of Nicotinamide (Vitamin B3). While Nicotinamide is a well-characterized inhibitor of Sirtuins (SIRTs) and PARPs, its N-oxide derivative exhibits a distinct pharmacological profile.

In the context of oncology and developmental biology, **N-oxo-3-pyridinecarboxamide** is utilized to induce differentiation in promyelocytic leukemia cells (e.g., HL-60). Its primary utility lies in its ability to drastically downregulate c-myc proto-oncogene expression without activating the CD38 signaling pathway typically associated with retinoic acid (ATRA) induced differentiation. This decoupling makes it a precision tool for isolating c-myc-dependent mechanisms of cell cycle arrest from broader differentiation programs.

Key Application:

- Target: c-Myc (downregulation).

© 2026 BenchChem. All rights reserved.

- Model System: HL-60 (Human promyelocytic leukemia).[1][2]
- Outcome: G0/G1 cell cycle arrest and granulocytic differentiation.
- differentiation: Distinct from ATRA; does not induce CD38.


Mechanism of Action

The downregulation of c-myc by **N-oxo-3-pyridinecarboxamide** operates through a pathway distinct from the canonical Retinoic Acid Receptor (RAR) activation used by ATRA.

- Metabolic Context: Nicotinamide is a precursor to NAD+.[2][3] High concentrations of Nicotinamide and its analogues (like **N-oxo-3-pyridinecarboxamide**) modulate the NAD+ salvage pathway.
- Transcriptional Repression: Treatment leads to a rapid "block to elongation" or transcriptional arrest within the first exon of the c-myc gene.
- Sirtuin/PARP Modulation: Unlike Nicotinamide, which is a potent pan-Sirtuin inhibitor, the N-oxide derivative has a modified interaction profile, potentially acting via CXCR2 antagonism or specific metabolic feedback loops that deprive the cell of the proliferation signals required to maintain high c-Myc levels.

Figure 1: Differential Pathways of HL-60 Differentiation

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Comparison of signaling cascades. Note that **N-oxo-3-pyridinecarboxamide** bypasses CD38 induction while potently suppressing c-myc.

Experimental Protocol

Reagent Preparation

- Compound: **N-oxo-3-pyridinecarboxamide** (Nicotinamide N-oxide).
- CAS Number: 1986-81-8.
- Molecular Weight: 138.12 g/mol .
- Solubility: Soluble in water and DMSO.
- Stock Solution: Prepare a 1.0 M stock solution in sterile cell culture-grade water or PBS. Filter sterilize (0.22 µm).
  - Note: High concentrations are required for this assay. Ensure pH is adjusted to 7.4 if dissolving in unbuffered water.

© 2026 BenchChem. All rights reserved.

Cell Culture (HL-60 Model)

- Medium: RPMI-1640 + 10% Fetal Bovine Serum (FBS) + 1% Pen/Strep.[1]
- Conditions: 37°C, 5% CO_2, humidified atmosphere.
- Seeding Density: Maintain cells in logarithmic growth phase (2–8 × 10^5 cells/mL). For experiments, seed at 3 × 10^5 cells/mL.

Treatment Protocol

To study c-myc kinetics, a time-course experiment is critical as c-myc mRNA has a short half-life.

- Seed Cells: Aliquot HL-60 cells into 6-well plates (3 mL/well).
- Treatment Groups:
  - Negative Control: Vehicle (PBS/Water).
  - Positive Control (Differentiation): ATRA (1 µM).
  - Experimental Group 1: Nicotinamide (10 mM) – Comparator.
  - Experimental Group 2: **N-oxo-3-pyridinecarboxamide** (10 mM).
  - Experimental Group 3: **N-oxo-3-pyridinecarboxamide** (25 mM) – Recommended effective dose.
- Incubation:
  - Short Term (mRNA): 0, 6, 12, 24 hours.[2]
  - Long Term (Phenotype): 48, 72, 96 hours.

Readout 1: c-Myc Gene Expression (RT-qPCR)

- Harvest: Collect 1 × 10^6 cells at t=6h, 12h, 24h.

© 2026 BenchChem. All rights reserved.

- Extraction: Trizol or Column-based RNA isolation.
- Primers (Human c-Myc):
  - Forward: 5'-TCA AGA GGC GAA CAC ACA AC-3'
  - Reverse: 5'-GGC CTT TTC ATT GTT TTC CA-3'
- Expectation: Significant reduction (>50%) in c-myc mRNA usually observed by 12–24 hours in the 25 mM treatment group.

Readout 2: Functional Differentiation (NBT Reduction)

Nitroblue Tetrazolium (NBT) reduction measures the respiratory burst capability of differentiated granulocytes.

- Harvest 5×10^5 cells at 72h or 96h.
- Resuspend in 200 µL PBS containing 1 mg/mL NBT and 200 ng/mL PMA (Phorbol 12-myristate 13-acetate).
- Incubate at 37°C for 30–60 minutes.
- Analysis: Cytospin and count blue-black formazan deposits (positive cells) vs. clear cells.
  - Target: >40% positive cells indicates granulocytic differentiation.

Data Analysis & Interpretation

The table below summarizes the expected phenotypic profile when using **N-oxo-3-pyridinecarboxamide** compared to standard agents.

© 2026 BenchChem. All rights reserved.

Feature	N-oxo-3-pyridinecarboxamide (25 mM)	Nicotinamide (10 mM)	ATRA (1 μM)
c-Myc Expression	Drastic Decrease (+++)	Decrease (++)	Decrease (++)
CD38 Expression	No Change (-)	No Change (-)	Strong Increase (+++)
Cell Cycle	G0/G1 Arrest	G0/G1 Arrest	G0/G1 Arrest
Differentiation	Granulocytic	Granulocytic	Granulocytic
Mechanism	NAD+ Salvage / CXCR2 Antagonism	SIRT Inhibition / NAD+ Precursor	RAR Nuclear Receptor

Critical Insight: If your study requires separating the effects of c-myc downregulation from the CD38 signaling axis, **N-oxo-3-pyridinecarboxamide** is the superior reagent over ATRA. It induces the "brakes" (c-myc loss) without pressing the "accelerator" of CD38-mediated calcium signaling.

Troubleshooting & Optimization

- Osmotic Stress: At 25 mM, osmotic pressure can affect cells. Always include an osmotic control (e.g., 25 mM Mannitol) if cell viability drops below 80% in the first 24 hours.
- pH Drift: The N-oxide is generally stable, but high molarity solutions can drift. Buffer your stock solution with 20 mM HEPES if storing for long periods.
- Antibody Selection: For Western Blotting, c-Myc protein has a short half-life (~20 mins). Ensure lysis buffers contain proteasome inhibitors (MG-132) if detecting basal levels, though the treatment goal is loss of signal.

References

- Ida, C., Ogata, S., Okumura, K., & Taguchi, H. (2008).[4][5] Changes in the gene expression of c-myc and CD38 in HL-60 cells during differentiation induced by nicotinic acid-related compounds. Bioscience, Biotechnology, and Biochemistry, 72(3), 868–871.[4][5]

© 2026 BenchChem. All rights reserved.

- Liu, M., et al. (2020).[1] Nicotinamide Inhibits Glycolysis of HL-60 Cells by Modulating Sirtuin 1 (SIRT1)/PGC-1α/HIF2α Signaling Pathway.[6][7] Medical Science Monitor, 26, e920810.[1][6]
- Ulanovskaya, O. A., et al. (2013). Nicotinamide N-methyltransferase regulates cellular methylation potential and histone methylation.[8] Nature Chemical Biology, 9(5), 300–306. (Context on NAM metabolism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 2. tandfonline.com [tandfonline.com]
- 3. Nicotinamide N-methyltransferase: more than a vitamin B3 clearance enzyme - PMC [pmc.ncbi.nlm.nih.gov]
- 4. u-toyama.elsevierpure.com [u-toyama.elsevierpure.com]
- 5. Changes in the gene expression of C-myc and CD38 in HL-60 cells during differentiation induced by nicotinic acid-related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Nicotinamide Inhibits Glycolysis of HL-60 Cells by Modulating Sirtuin 1 (SIRT1)/Peroxisome Proliferator-Activated Receptor γ Coactivator 1α (PGC-1α)/Hypoxia-Inducible Factor-2α (HIF2α) Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Using "N-oxo-3-pyridinecarboxamide" to study c-myc expression]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7888545/docs#using-n-oxo-3-pyridinecarboxamide-to-study-c-myc-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.